Cas no 1358274-94-8 (2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide
• CAS No: 1358274-94-8
• MF: C₁₉H₁₇N₅O₂
• MW: 347.3706
• CID: 5344531
• Update Time: 2025-05-22

2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)-N-(4-methylphenyl)acetamide
• 2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-(p-tolyl)acetamide
• 2-(1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)-N-(4-methylphenyl)acetamide
• 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C19H17N5O2/c1-12-7-9-14(10-8-12)20-17(25)11-23-15-5-3-4-6-16(15)24-13(2)21-22-18(24)19(23)26/h3-10H,11H2,1-2H3,(H,20,25)
• InChI Key： PDSSAUSODMHNOY-UHFFFAOYSA-N
• SMILES： O=C1C2=NN=C(C([H])([H])[H])N2C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 548
• XLogP3: 2.2
• Topological Polar Surface Area: 80.1

Additional information on 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide

2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide: A Comprehensive Overview

The compound 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide, identified by the CAS number 1358274-94-8, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of quinoxaline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a quinoxaline ring fused with a triazole moiety, further substituted with a methyl group and an acetamide side chain attached to a 4-methylphenyl group. These structural features contribute to its unique chemical properties and biological functionalities.

Recent studies have highlighted the importance of quinoxaline-based compounds in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such compounds exhibit potent anti-inflammatory and antioxidant properties. The presence of the triazole ring in this molecule further enhances its stability and bioavailability, making it a promising candidate for drug development. Additionally, the substitution pattern at the 5-position of the quinoxaline ring plays a critical role in modulating its pharmacokinetic properties.

The synthesis of 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the quinoxaline core through condensation reactions followed by cyclization to introduce the triazole moiety. The final step involves acylation to attach the acetamide group. This synthetic pathway has been optimized to ensure high yield and purity, as reported in recent chemical engineering journals.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been evaluated for its ability to inhibit key enzymes involved in inflammatory pathways. Preclinical studies indicate that it demonstrates selective inhibition against cyclooxygenase (COX)-2 without significantly affecting COX-1 activity, which is crucial for minimizing adverse effects. Furthermore, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its aromaticity and heterocyclic nature contribute to its electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Recent research published in Nature Materials has explored its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits favorable charge transport properties.

In conclusion, 2-{1-methyl-4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}-N-(4-methylphenyl)acetamide stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point for scientists and industry professionals alike.